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Compound of Interest

Compound Name: Selenium tetrabromide
CAS No.: 7789-65-3
Cat. No.: B1594642
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
selenium tetrabromide (SeBr4), an inorganic compound utilized as a brominating agent and
in the synthesis of other selenium compounds.[1][2] The information is compiled for
professionals in research and development who require detailed data and procedural insights
for handling and characterizing this reactive material.

Core Physical and Chemical Properties

Selenium tetrabromide is a moisture-sensitive, crystalline solid.[3][4][5] Its appearance is
most commonly described as a red-brown, reddish-black, or yellow-orange crystalline powder.
[1][2][3][6] The compound is known to exist in two polymorphic forms: the trigonal a-SeBra and
the monoclinic B-SeBra.[7] Both structures are notable for featuring tetrameric, cubane-like
units of SesBrie but differ in the arrangement of these units.[7]

Quantitative Data Summary
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The key physical properties of selenium tetrabromide are summarized in the table below. It is

important to note the variability in reported melting points, which is often cited with

decomposition.

Property Value Notes

Molecular Formula SeBra [1][8]

Molar Mass 398.58 g/mol [819]

Red-brown/yellow-orange

Appearance ) ) [1112][6]

crystalline solid

Density 4.029 g/cm?3 [7119]

Some sources also report 75
°C (decomposes)[6][7][12] or
] ] 70-80 °C (decomposes)[1][3]

Melting Point [0][11] 123 °C[9][12][13]. The
decomposition suggests
instability at its melting point.
The compound sublimes and
decomposes in the gas phase.

Boiling Point 115 °C (sublimes) [7] It does not have a stable

liquid phase at atmospheric

pressure.

Crystal Structure

Trigonal (a-form), Monoclinic
(B-form)

[7]

Solubility

Decomposes in water.[3][4][10]
Soluble in carbon disulfide,

chloroform, and ethyl bromide.

[B107][9][11]

Vapor Phase

Decomposes into SeBr2 and
Br2

Gas phase measurements
indicate decomposition rather
than the existence of stable
SeBra molecules in vapor form.
[71[14]
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Experimental Protocols

Detailed methodologies are crucial for the synthesis and accurate characterization of selenium
tetrabromide's physical properties.

Synthesis of Selenium Tetrabromide

A common method for the preparation of selenium tetrabromide involves the direct reaction of
elemental selenium and bromine.[7]

Methodology:

A round-bottom flask is equipped with a separatory funnel and a gas outlet connected to a
drying tube (e.g., containing P20s).

e 20 grams of pure, powdered selenium are suspended in 50 mL of dry carbon disulfide (CS2)
within the flask.

e 100 grams of pure liquid bromine (Brz) are placed in the separatory funnel and allowed to
flow slowly into the selenium suspension.

e The reaction proceeds, leading to the separation of finely crystalline, yellow SeBra.

o Upon completion of the bromine addition, the separatory funnel is replaced with a gas inlet
tube.

o Astream of dry air is passed through the apparatus to drive off the carbon disulfide solvent
and any excess bromine.

e The resulting solid SeBra residue is quickly transferred to a tightly sealed vessel for storage
due to its moisture sensitivity.[5]

Determination of Vapor Density (Dumas Method
Adaptation)

Early investigations into the nature of SeBra in the gas phase utilized vapor density
measurements to understand its composition and stability at elevated temperatures.[15]
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Methodology:

o Carefully weighed portions of elemental selenium and liquid bromine are introduced into a
cylindrical Pyrex tube with a capillary tip.

e The tube is evacuated to remove air and then sealed.

e The sealed tube is placed in an electric furnace and heated to a specific temperature within
the range of 250 to 500°C, ensuring the substance fully vaporizes.[15]

 After equilibration, the tube is cooled, and the mass of the condensed vapor is determined.
e The volume of the tube is measured.

» The vapor density and apparent molecular weight are calculated using the ideal gas law.
These experiments have shown that the vapor is not composed of intact SeBra but rather a
mixture of its decomposition products, primarily selenium dibromide (SeBrz) and bromine
(Br2).[15][16]

Crystal Structure Determination (X-ray Diffraction)

The determination of the a- and -polymorphs of selenium tetrabromide is achieved through
single-crystal X-ray diffraction.

Methodology:

o Crystal Growth: Suitable single crystals of SeBra are grown, typically from a solution in a
non-reactive solvent or via sublimation under controlled conditions.

o Data Collection: A selected crystal is mounted on a goniometer in an X-ray diffractometer.
The crystal is cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations. It is
then irradiated with a monochromatic X-ray beam, and the diffraction pattern is recorded on
a detector as the crystal is rotated.

 Structure Solution and Refinement: The collected diffraction data is processed to determine
the unit cell dimensions and space group. The atomic positions are determined using direct
methods or Patterson methods, and the structural model is refined to fit the experimental
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data. This process yields precise information on bond lengths, bond angles, and the overall
crystal packing, as was done to identify the tetrameric SeaBries units.[7]

Visualized Workflow

The logical process for the complete characterization of selenium tetrabromide, from

synthesis to detailed analysis of its properties, is outlined below.

Synthesis & Purification

Reactants
(Selenium, Bromine, CS2)

Direct Reaction
(Slow Addition of Br2)

Purification
(Removal of Solvent/Excess Br2)

Pure SeBr4 Solid

Physical Property Characterization

|Advanced Structural Analysis
A/ Y Y Y

X-ray Diffraction Vapor Phase Analysis Visual & Microscopic Melting Point Analysis Density Measurement
(Crystal Structure, Polymorphs) (GED/MS) Inspection (Color, Form) (Capillary Method w/ Decomposition) (Pycnometry)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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